Cas no 2680830-85-5 (3,3-Dimethoxy-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid)

• Product Name: 3,3-Dimethoxy-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid
• CAS No: 2680830-85-5
• MF: C₉H₁₂F₃NO₅
• MW: 271.190493583679
• CID: 5635629
• PubChem ID: 165917713
• Update Time: 2025-10-31

3,3-Dimethoxy-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethoxy-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid
• 2680830-85-5
• EN300-28283426
• 3,3-Dimethoxy-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid

• Inchi： 1S/C9H12F3NO5/c1-17-8(18-2)3-7(4-8,6(15)16)13-5(14)9(10,11)12/h3-4H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： JICKQPKLZWOTAA-UHFFFAOYSA-N
• SMILES： FC(C(NC1(C(=O)O)CC(C1)(OC)OC)=O)(F)F

Computed Properties

• Exact Mass: 271.06675697g/mol
• Monoisotopic Mass: 271.06675697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 3,3-Dimethoxy-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid

3,3-Dimethoxy-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2680830-85-5, known as 3,3-Dimethoxy-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid, is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its intricate molecular architecture and potential applications in drug development. The cyclobutane ring at the core of its structure contributes to its rigidity and stability, while the dimethoxy and trifluoroacetamido groups introduce diverse functional properties that enhance its reactivity and bioavailability.

Recent studies have highlighted the importance of cyclobutane derivatives in medicinal chemistry. The cyclobutane ring in this compound is particularly interesting because it imposes a specific conformational restriction that can be exploited for designing bioactive molecules. The dimethoxy substituents on the cyclobutane ring are known to enhance solubility and improve pharmacokinetic profiles, making this compound a promising candidate for drug delivery systems. Furthermore, the presence of a trifluoroacetamido group introduces fluorine atoms into the molecule, which are known to enhance lipophilicity and improve binding affinity to target proteins.

The synthesis of 3,3-Dimethoxy-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the cyclobutane ring through ring-closing metathesis or other cyclization methods, followed by functionalization with methoxy and trifluoroacetamido groups. The carboxylic acid moiety at position 1 is crucial for its biological activity and can be further modified to tailor its properties for specific applications.

From a pharmacological perspective, this compound has shown remarkable potential in vitro as a modulator of various enzyme activities. Recent research has demonstrated its ability to inhibit key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for developing novel therapeutic agents. Additionally, studies on its bioavailability have revealed favorable absorption profiles in preclinical models, indicating its suitability for systemic administration.

The application of 3,3-Dimethoxy-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid extends beyond pharmacology into other areas such as agrochemicals and materials science. Its unique combination of functional groups makes it an ideal candidate for designing herbicides or fungicides with enhanced efficacy. Moreover, the fluorinated substituents contribute to its stability under harsh environmental conditions, making it suitable for industrial applications where durability is critical.

In conclusion, 3,3-Dimethoxy-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid (CAS No 2680830-85-5) represents a cutting-edge chemical entity with multifaceted applications across various scientific domains. Its intricate structure and functional groups provide a foundation for innovative research and development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands at the forefront of modern chemical innovation.